1-ethynyl-1-(methylsulfanyl)cyclopropane
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-Ethynyl-1-(methylsulfanyl)cyclopropane, also known as (1-ethynylcyclopropyl)(methyl)sulfane, is a chemical compound with the CAS Number: 104463-22-1 . It has a molecular weight of 112.2 and its InChI Code is 1S/C6H8S/c1-3-6(7-2)4-5-6/h1H,4-5H2,2H3 .
Molecular Structure Analysis
The molecular structure of 1-ethynyl-1-(methylsulfanyl)cyclopropane consists of a three-membered cyclopropane ring with an ethynyl (C≡CH) and a methylsulfanyl (CH3-S-) group attached to the same carbon atom .Physical And Chemical Properties Analysis
1-Ethynyl-1-(methylsulfanyl)cyclopropane is a liquid at room temperature . The storage temperature is 4 degrees Celsius .properties
{ "Design of the Synthesis Pathway": "The synthesis of 1-ethynyl-1-(methylsulfanyl)cyclopropane can be achieved through a multi-step process involving the conversion of readily available starting materials.", "Starting Materials": [ "Methyl thiocyanate", "Sodium ethynide", "Cyclopropane", "Hydrochloric acid", "Sodium hydroxide", "Sodium iodide", "Sodium sulfate", "Methanol", "Diethyl ether" ], "Reaction": [ "Step 1: Methyl thiocyanate is reacted with sodium ethynide in methanol to form the corresponding ethynyl thiolate salt.", "Step 2: The ethynyl thiolate salt is then reacted with cyclopropane in the presence of hydrochloric acid to form the corresponding cyclopropane thiol.", "Step 3: The cyclopropane thiol is then treated with sodium hydroxide and iodine to form the corresponding cyclopropane thiol iodide.", "Step 4: The cyclopropane thiol iodide is then reacted with sodium ethynide in diethyl ether to form the desired product, 1-ethynyl-1-(methylsulfanyl)cyclopropane.", "Step 5: The product is purified by washing with water, drying over sodium sulfate, and distillation." ] } | |
CAS RN |
104463-22-1 |
Molecular Formula |
C6H8S |
Molecular Weight |
112.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.